Cas no 54302-43-1 (Abietin+)

Abietin+ structure
Abietin+ structure
Product Name:Abietin+
CAS No:54302-43-1
MF:C27H30O14
MW:578.518709659576
CID:2071769
Update Time:2025-04-21

Abietin+ Chemical and Physical Properties

Names and Identifiers

    • Abietin+
    • Vitexin 6''-O-rhamnoside
    • Inchi: 1S/C27H30O14/c1-9-19(32)21(34)24(37)27(39-9)38-8-16-20(33)22(35)23(36)26(41-16)18-13(30)6-12(29)17-14(31)7-15(40-25(17)18)10-2-4-11(28)5-3-10/h2-7,9,16,19-24,26-30,32-37H,8H2,1H3/t9-,16-,19-,20+,21-,22-,23+,24-,26-,27+/m0/s1
    • InChI Key: QALDGQNNUSKYRM-BABQHDJNSA-N
    • SMILES: C1(C([C@H]2[C@H](O)[C@@H](O)[C@H](O)[C@H](CO[C@@H]3O[C@@H](C)[C@H](O)[C@H](O)[C@@H]3O)O2)=C2OC(C3C=CC(O)=CC=3)=CC(C2=C(O)C=1)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 41
  • XLogP3: -1.541
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